Cas no 27653-38-9 (1,3-Cyclohexanedione, 2-(1-aminoethylidene)-)

• Product Name: 1,3-Cyclohexanedione, 2-(1-aminoethylidene)-
• CAS No: 27653-38-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1431964
• PubChem ID: 135543518
• Update Time: 2025-04-20

1,3-Cyclohexanedione, 2-(1-aminoethylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(1-aminoethylidene)-
• 2-(1-aminoethylidene)cyclohexane-1,3-dione
• DTXSID60343864
• 2-Cyclohexen-3-ol-1-one, 2-[1-iminoethyl]-
• 2-(1-aminoethylidene)-1,3-cyclohexanedione
• 27653-38-9
• 2-Ethanimidoyl-3-hydroxy-2-cyclohexen-1-one #
• SCHEMBL17023235
• OUSAMUATQGGNPY-UHFFFAOYSA-N

• Inchi： 1S/C8H11NO2/c1-5(9)8-6(10)3-2-4-7(8)11/h9-10H,2-4H2,1H3
• InChI Key： OUSAMUATQGGNPY-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=N)C(CCC1)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• PSA: 60.16